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Compound of Interest

Compound Name: PF-06840003

CAS No.: 198474-05-4

Cat. No.: B1679684

Get Quote

Technical Support Center: PF-06840003
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of PF-06840003 in

solutions.

Troubleshooting Guides and FAQs
This section addresses specific issues that users might encounter during their experiments with

PF-06840003.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve PF-06840003?

A: PF-06840003 is sparingly soluble in aqueous solutions. It is recommended to first dissolve

the compound in an organic solvent like DMSO. For in vivo studies, specific formulation

protocols involving co-solvents are necessary.[1][2][3] If the compound does not dissolve

completely, sonication or gentle heating can be used to aid dissolution.[2][3]

Q2: What is the recommended storage condition for PF-06840003?
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A: As a powder, PF-06840003 is stable for at least one year when stored at -20°C.[1] Stock

solutions in DMSO can be stored at -20°C for up to 3 months or at -80°C for up to two years.[1]

[2] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

Q3: Can I prepare a stock solution of PF-06840003 in water?

A: Direct dissolution in water is not recommended due to the compound's low aqueous

solubility. A stock solution should be prepared in an appropriate organic solvent, such as

DMSO.[1][3]

Q4: My PF-06840003 solution appears cloudy or has precipitated. What should I do?

A: Cloudiness or precipitation can occur, especially when diluting a concentrated stock solution

into an aqueous buffer. To address this, you can try gentle heating or sonication to redissolve

the compound.[2][3] For future preparations, consider using a formulation with co-solvents like

PEG300 and Tween-80 to improve solubility.[2][3][4]

Q5: How stable is PF-06840003 in an aqueous experimental buffer?

A: While specific data on the aqueous stability of PF-06840003 at different pH values and

temperatures are not readily available, it is generally recommended to prepare aqueous

working solutions fresh for immediate use.[3][4] The stability in aqueous media is limited, and

prolonged storage may lead to degradation or precipitation.

Data Presentation
Table 1: Solubility of PF-06840003 in Various Solvents
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Solvent Concentration Notes Reference

DMSO ≥ 25 mg/mL

Sonication may be

required for complete

dissolution.

[1][3]

DMSO
46 mg/mL (198.09

mM)

Fresh DMSO is

recommended as

moisture can reduce

solubility.

[4]

DMSO
60 mg/mL (258.39

mM)

Sonication is

recommended.
[3]

Table 2: In Vivo Formulation Protocols for PF-06840003

Protocol Composition
Final
Concentration

Reference

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (10.77

mM)
[2]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (10.77

mM)
[2]

3
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (10.77

mM)
[2]

4

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

2 mg/mL (8.61 mM) [3]

5

DMSO, Kolliphor® EL,

5% D-mannitol in Elix

water (1:1:8 ratio)

Not specified [5]

6
0.5% gelatin, 5% D-

mannitol in Elix water
Not specified [5]
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Experimental Protocols
Protocol: Preparation of PF-06840003 Formulation for In Vivo Administration (Based on

Protocol 1)

Prepare Stock Solution: Weigh the required amount of PF-06840003 powder and dissolve it

in DMSO to create a concentrated stock solution.

Add Co-solvents: In a separate sterile tube, combine the required volumes of PEG300 and

Tween-80.

Combine and Mix: Add the PF-06840003 stock solution to the PEG300/Tween-80 mixture.

Vortex thoroughly until the solution is clear.

Add Saline: Slowly add the saline to the mixture while vortexing to bring the solution to the

final desired volume.

Final Check: Ensure the final solution is clear and free of any precipitate before

administration. It is recommended to use this formulation immediately after preparation.[4]

Visualizations
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Preparation of PF-06840003 Formulation

Start: Weigh PF-06840003 Powder Dissolve in DMSO
to create stock solution

Add stock solution to
PEG300/Tween-80 mixture

Combine PEG300 and Tween-80

Add Saline to final volume End: Clear Solution for In Vivo Use

IDO1 Signaling Pathway and Inhibition by PF-06840003
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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